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Compound of Interest

Compound Name: SAR107375E impurity 13-d8

Cat. No.: B15559848

Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical guidance for the proper disposal of

SAR107375E impurity 13-d8. Given the limited direct data on this specific deuterated impurity,

the following procedures are based on the safety profile of the closely related parent

compound, Rivaroxaban, a physiologically active substance requiring careful handling.

Core Safety and Hazard Information
All personnel must adhere to the following safety precautions and be aware of the

environmental hazards associated with this compound. Disposal must comply with all

applicable federal, state, and local regulations.
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Hazard Classification & Precautionary
Statements

Description

Hazard Statement
H411: Toxic to aquatic life with long lasting

effects.[1][2]

Precautionary Statement (Prevention) P273: Avoid release to the environment.[1][2]

Precautionary Statement (Response) P391: Collect spillage.[1][2]

Precautionary Statement (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant.[1][2][3]

Step-by-Step Disposal Procedure
1. Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., nitrile).

Use safety glasses or goggles.

A lab coat is mandatory.

If there is a risk of dust formation, use a suitable respirator.

2. Waste Segregation and Collection:

Do not mix SAR107375E impurity 13-d8 waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette tips,

wipes), in a dedicated, clearly labeled, and sealable hazardous waste container.

For solutions containing the impurity, use a designated, sealed, and labeled hazardous liquid

waste container.

3. Container Labeling:
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Label the hazardous waste container clearly with "Hazardous Waste," the full chemical name

("SAR107375E impurity 13-d8"), and the appropriate hazard pictogram (environmental

hazard).

4. Spill Management:

In the event of a spill, prevent the material from entering drains or waterways.

For solid spills, carefully sweep or vacuum the material into a hazardous waste container.

Avoid generating dust.

For liquid spills, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand) and place it in the hazardous waste container.

Clean the affected area thoroughly.

5. Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

6. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

All disposal must be conducted at an approved waste disposal plant, typically via

incineration.[4]

Do not dispose of this material down the drain or in the regular trash.

Experimental Protocol Reference
The disposal procedures outlined are derived from standard practices for handling

physiologically active and environmentally hazardous pharmaceutical compounds, as detailed

in safety data sheets for analogous materials.
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Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of SAR107375E impurity 13-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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